2-acetamido-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide

• IUPAC Name: 2-acetamido-N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-4-methylsulfanylbutanamide
• InChI: InChI=1S/C16H24F2N4O3S/c1-10(23)20-12(5-8-26-2)15(24)19-9-13-21-14(22-25-13)11-3-6-16(17,18)7-4-11/h11-12H,3-9H2,1-2H3,(H,19,24)(H,20,23)
• InChI Key: SVAQQURVBCRQEB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CCSC)C(=O)NCC1=NC(=NO1)C2CCC(CC2)(F)F
• Molecular Formula: C16H24F2N4O3S
• Molecular Weight: 390.5 g/mol
• CAS No.: 2034200-74-1

Description

2-acetamido-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(methylthio)butanamide is a useful research compound. Its molecular formula is C16H24F2N4O3S and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound's synthesis involves complex chemical transformations. For instance, one study demonstrates the transformation of 5-aryl(or methyl)-3-phenylcarbamoyl-1,3,4-oxadiazol-2(3H)-ones into triazine-trione derivatives, highlighting a method that could potentially be relevant to the synthesis of similar compounds (Chau, Malanda, & Milcent, 1997).
• Another study focuses on the synthesis and biological properties of basic N-(5-aryl-1,3,4-oxadiazol-2-yl) propanamides and butanamides, which could relate to the methods of synthesizing and manipulating similar chemical structures (Saxena, Singh, Agarwal, & Mehra, 1984).

Potential Therapeutic Applications

• Research into bi-heterocycles, such as the study on N-(5-Methyl-1,3-Thiazol-2-yl)-2-{[5-((Un)Substituted- Phenyl)1,3,4-Oxadiazol-2-yl]Sulfanyl}acetamides, suggests possible therapeutic uses of related compounds. These molecules were tested for enzyme inhibition and cytotoxicity, indicating their potential as therapeutic agents (Abbasi et al., 2018).

Bioorganic Chemistry

• Studies in bioorganic chemistry, such as the investigation of antimicrobial properties of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives, provide insights into the antimicrobial efficacy of related compounds. These studies suggest potential applications in combating microbial infections (Gul et al., 2017).

Enzyme Inhibition and Pharmacology

• Some derivatives of 1,3,4-oxadiazoles, such as those investigated for α-glucosidase inhibitory potential, offer insights into the pharmacological applications of related compounds. These studies highlight the potential of such derivatives in inhibiting specific enzymes, which can be crucial for drug development (Iftikhar et al., 2019).

Advanced Material Science

• In material science, the thermo-physical properties of 1,3,4-oxadiazole derivatives are explored. This research offers insights into how structural modifications in related compounds can impact various physical and chemical properties, which is crucial for the development of new materials (Godhani et al., 2013).